4-(4-morpholinylsulfonyl)-N-propyl-2-thiophenecarboxamide

• IUPAC Name: 4-morpholin-4-ylsulfonyl-N-propylthiophene-2-carboxamide
• InChI: InChI=1S/C12H18N2O4S2/c1-2-3-13-12(15)11-8-10(9-19-11)20(16,17)14-4-6-18-7-5-14/h8-9H,2-7H2,1H3,(H,13,15)
• InChI Key: YEPGCCNTVDKNTR-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=CC(=CS1)S(=O)(=O)N2CCOCC2
• Molecular Formula: C12H18N2O4S2
• Molecular Weight: 318.4 g/mol

Description

4-(4-morpholinylsulfonyl)-N-propyl-2-thiophenecarboxamide is a useful research compound. Its molecular formula is C12H18N2O4S2 and its molecular weight is 318.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 318.07079941 g/mol and the complexity rating of the compound is 429. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Research

Mafosfamide, a cyclophosphamide analog which shares some structural features with sulfonyl compounds, has been investigated for its anticancer properties. It degrades spontaneously to 4-hydroxy-cyclophosphamide and has shown positive results in vitro and in vivo anticancer studies, leading to clinical trials for treating neoplastic meningitis and regional cancer therapy through intrathecal administration (Mazur et al., 2012).

Antioxidant Activity Analysis

The study of antioxidants, crucial for food engineering, medicine, and pharmacy, has seen the development of various assays to determine antioxidant activity. Techniques like ORAC, HORAC, TRAP, and TOSC tests are based on hydrogen atom transfer, while CUPRAC and FRAP tests are based on electron transfer. These methods are applied to analyze the antioxidant capacity of complex samples, highlighting the role of chemical and electrochemical methods in understanding the processes involving antioxidants (Munteanu & Apetrei, 2021).

Antibacterial Activity of Sulfonamides

Sulfonamide compounds, known for their bacteriostatic properties, are critical in treating bacterial infections. Recent patents have focused on sulfonamide CAIs for antiglaucoma agents and compounds targeting tumor-associated isoforms CA IX/XII. This highlights the continuous need for novel sulfonamides as selective drugs against various diseases (Carta, Scozzafava, & Supuran, 2012).

Derivatized D-Glucans for Biotechnological Applications

Chemical modifications of D-glucans, such as sulfonylation, enhance their solubility and potentially their biological activities, including antioxidation and anticoagulation. Research suggests that chemically modified D-glucans have potentiated biological activity, pointing towards their relevance in preventing and treating various human conditions (Kagimura et al., 2015).

Mechanism of Action

While the mechanism of action for “4-(4-morpholinylsulfonyl)-N-propyl-2-thiophenecarboxamide” is not available, related compounds have been studied for their inhibitory effects on various enzymes.

Safety and Hazards

The safety data sheet for “4-(4-morpholinylsulfonyl)phenylboronic acid” indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation. It should be handled with care, using protective gloves, clothing, and eye/face protection.